Cas no 1806783-80-1 (2-Cyano-5-(difluoromethyl)-4-methylpyridine)

• Product Name: 2-Cyano-5-(difluoromethyl)-4-methylpyridine
• CAS No: 1806783-80-1
• MF: C₈H₆F₂N₂
• MW: 168.143448352814
• CID: 4933188
• Update Time: 2025-05-21

2-Cyano-5-(difluoromethyl)-4-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-5-(difluoromethyl)-4-methylpyridine

• Inchi： 1S/C8H6F2N2/c1-5-2-6(3-11)12-4-7(5)8(9)10/h2,4,8H,1H3
• InChI Key： UJQZRLLBRXYOBI-UHFFFAOYSA-N
• SMILES： FC(C1C=NC(C#N)=CC=1C)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 197
• XLogP3: 1.9
• Topological Polar Surface Area: 36.7

Additional information on 2-Cyano-5-(difluoromethyl)-4-methylpyridine

2-Cyano-5-(difluoromethyl)-4-methylpyridine: A Comprehensive Overview

2-Cyano-5-(difluoromethyl)-4-methylpyridine, identified by the CAS registry number 1806783-80-1, is a heterocyclic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the pyridine family, characterized by a six-membered aromatic ring with one nitrogen atom. The substitution pattern of this molecule includes a cyano group at position 2, a difluoromethyl group at position 5, and a methyl group at position 4. These substituents contribute to its unique chemical properties, making it an interesting subject for both academic research and industrial applications.

The synthesis of 2-Cyano-5-(difluoromethyl)-4-methylpyridine typically involves multi-step organic reactions, often starting from pyridine derivatives. Recent advancements in synthetic chemistry have enabled more efficient routes to this compound, leveraging catalytic processes and green chemistry principles. For instance, researchers have explored the use of transition metal catalysts to facilitate the formation of the cyano and difluoromethyl substituents, thereby improving yield and reducing environmental impact.

The structural features of 2-Cyano-5-(difluoromethyl)-4-methylpyridine make it highly versatile in various chemical reactions. The cyano group introduces electron-withdrawing effects, which can influence the reactivity of the molecule in nucleophilic and electrophilic aromatic substitution reactions. Meanwhile, the difluoromethyl group contributes to both electronic and steric effects, enhancing the compound's stability and reactivity in specific contexts. Recent studies have demonstrated its utility as an intermediate in the synthesis of bioactive compounds, particularly in drug discovery programs targeting specific enzyme systems.

In terms of applications, 2-Cyano-5-(difluoromethyl)-4-methylpyridine has shown promise in the development of agrochemicals and pharmaceuticals. Its ability to act as a building block for more complex molecules has been highlighted in recent research papers. For example, scientists have utilized this compound as a precursor for synthesizing novel insecticides with improved efficacy and reduced toxicity. Additionally, its role in medicinal chemistry has been explored through its incorporation into drug candidates targeting various therapeutic areas, such as cancer and infectious diseases.

The latest research on 2-Cyano-5-(difluoromethyl)-4-methylpyridine has focused on understanding its interaction with biological systems. Computational studies have provided insights into its binding affinity with key proteins, suggesting potential applications as a lead compound in drug design. Furthermore, experimental studies have evaluated its pharmacokinetic properties, paving the way for further preclinical testing.

In conclusion, 2-Cyano-5-(difluoromethyl)-4-methylpyridine, with its unique structural features and versatile reactivity, continues to be a focal point in chemical research. Its role as an intermediate in agrochemicals and pharmaceuticals underscores its importance in modern chemistry. As research progresses, this compound is expected to unlock new possibilities across various industries.